Cas no 1258632-63-1 (2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1258632-63-1
• MF: C₁₂H₈ClF₃N₂O
• MW: 288.652932167053
• CID: 4798745
• Update Time: 2025-07-19

2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H8ClF3N2O/c13-7-5-9(11(17)18-6-7)8-3-1-2-4-10(8)19-12(14,15)16/h1-6H,(H2,17,18)
• InChI Key： NJJVDNJXWJKHTC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 3.9
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1258632-63-1)

The compound 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1258632-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and chloro substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as central nervous system (CNS) disorders and inflammatory diseases.

One of the key advancements in the study of this compound is its improved synthetic route, which has been optimized for higher yield and purity. Researchers have reported a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, which has enabled the production of 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine with minimal by-products. This development is crucial for scaling up production for preclinical and clinical studies, ensuring a reliable supply of the compound for further research.

Pharmacological evaluations have revealed that 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, its anti-inflammatory properties have been investigated, with preliminary results indicating efficacy in reducing cytokine production in immune cells.

The mechanistic studies of this compound have provided insights into its interactions at the molecular level. Structural-activity relationship (SAR) analyses have identified the trifluoromethoxy group as a critical moiety for receptor binding, while the chloro substituent enhances metabolic stability. These findings are instrumental in guiding the design of derivatives with improved pharmacokinetic profiles and reduced off-target effects.

Despite these promising results, challenges remain in the development of 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine as a therapeutic agent. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and biological activity make it a valuable scaffold for further optimization and drug discovery efforts.

In conclusion, recent research on 2-Amino-5-chloro-3-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1258632-63-1) highlights its potential as a versatile pharmacophore with applications in CNS disorders and inflammation. Continued investigation into its synthesis, pharmacology, and mechanism of action will be essential for translating these findings into clinically viable therapies. The compound represents an exciting avenue for interdisciplinary research, bridging chemistry, biology, and medicine.